Cas no 400079-78-9 (2-(4-Chlorophenyl)-3-phenoxy-4-quinolinecarboxylic acid)

• Product Name: 2-(4-Chlorophenyl)-3-phenoxy-4-quinolinecarboxylic acid
• CAS No: 400079-78-9
• MF: C₂₂H₁₄ClNO₃
• MW: 375.804464817047
• CID: 4650757
• Update Time: 2025-06-09

2-(4-Chlorophenyl)-3-phenoxy-4-quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-3-phenoxy-4-quinolinecarboxylic acid
• 2-(4-Chlorophenyl)-3-phenoxy-4-quinolinecarboxylic acid

• Inchi： 1S/C22H14ClNO3/c23-15-12-10-14(11-13-15)20-21(27-16-6-2-1-3-7-16)19(22(25)26)17-8-4-5-9-18(17)24-20/h1-13H,(H,25,26)
• InChI Key： KXDLONRVUIVBNE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(O)=O)=C(OC2=CC=CC=C2)C=1C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Chlorophenyl)-3-phenoxy-4-quinolinecarboxylic acid

Research Brief on 2-(4-Chlorophenyl)-3-phenoxy-4-quinolinecarboxylic acid (CAS: 400079-78-9)

2-(4-Chlorophenyl)-3-phenoxy-4-quinolinecarboxylic acid (CAS: 400079-78-9) is a quinoline derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been explored for its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The growing interest in this molecule underscores the need for a comprehensive review of the latest research findings to elucidate its mechanisms of action, pharmacokinetics, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-(4-Chlorophenyl)-3-phenoxy-4-quinolinecarboxylic acid to enhance its bioavailability and therapeutic efficacy. Advanced synthetic routes, such as microwave-assisted synthesis and catalytic methodologies, have been employed to improve yield and purity. Structural modifications, including the introduction of various substituents on the quinoline core, have been investigated to modulate its biological activity and reduce potential side effects. These efforts aim to develop derivatives with improved pharmacological profiles for targeted therapeutic applications.

In vitro and in vivo studies have demonstrated the compound's promising anti-inflammatory effects, particularly in models of chronic inflammatory diseases. Mechanistic investigations reveal that 2-(4-Chlorophenyl)-3-phenoxy-4-quinolinecarboxylic acid inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), suggesting its potential as a novel anti-inflammatory agent. Additionally, its antimicrobial activity against drug-resistant bacterial strains has been documented, highlighting its relevance in addressing the global challenge of antimicrobial resistance.

Emerging research also explores the anticancer potential of this quinoline derivative. Preliminary findings indicate that it induces apoptosis in various cancer cell lines by modulating apoptotic pathways and inhibiting angiogenesis. The compound's ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development as an anticancer therapeutic. However, comprehensive preclinical and clinical studies are required to validate its efficacy and safety in human subjects.

Pharmacokinetic studies of 2-(4-Chlorophenyl)-3-phenoxy-4-quinolinecarboxylic acid have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are critical for optimizing dosing regimens and minimizing adverse effects. Recent advancements in formulation technologies, such as nanoparticle-based delivery systems, aim to enhance the compound's solubility and bioavailability, addressing some of the challenges associated with its clinical translation.

In conclusion, 2-(4-Chlorophenyl)-3-phenoxy-4-quinolinecarboxylic acid represents a versatile scaffold with significant therapeutic potential across multiple disease areas. Ongoing research efforts are focused on refining its chemical properties, elucidating its mechanisms of action, and advancing its development toward clinical applications. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the promise of this compound in addressing unmet medical needs.